Cas no 117017-04-6 ((αR)-Acetyloxybenzenebutanoic Acid)
(αR)-Acetyloxybenzenebutanoic Acid Chemical and Physical Properties
Names and Identifiers
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- (αR)-Acetyloxybenzenebutanoic Acid
- (R)-2-acetoxy-4-phenylbutanoic acid
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- Inchi: 1S/C12H14O4/c1-9(13)16-11(12(14)15)8-7-10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3,(H,14,15)/t11-/m1/s1
- InChI Key: IRUYOQOUDJZKEH-LLVKDONJSA-N
- SMILES: O(C(C)=O)[C@@H](C(=O)O)CCC1C=CC=CC=1
(αR)-Acetyloxybenzenebutanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A187555-100mg |
(αR)-Acetyloxybenzenebutanoic Acid |
117017-04-6 | 100mg |
$ 173.00 | 2023-04-19 | ||
| TRC | A187555-1g |
(αR)-Acetyloxybenzenebutanoic Acid |
117017-04-6 | 1g |
$ 1326.00 | 2023-04-19 |
(αR)-Acetyloxybenzenebutanoic Acid Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
Additional information on (αR)-Acetyloxybenzenebutanoic Acid
Comprehensive Overview of (αR)-Acetyloxybenzenebutanoic Acid (CAS No. 117017-04-6): Properties, Applications, and Research Insights
(αR)-Acetyloxybenzenebutanoic Acid (CAS No. 117017-04-6) is a chiral organic compound with significant relevance in pharmaceutical and biochemical research. Its unique stereochemistry, denoted by the αR configuration, makes it a valuable intermediate in the synthesis of enantiomerically pure drugs. The compound's acetyloxy and benzenebutanoic acid moieties contribute to its versatility in medicinal chemistry, particularly in designing prodrugs or targeted therapies.
Recent studies highlight the growing demand for chiral compounds like (αR)-Acetyloxybenzenebutanoic Acid due to their role in improving drug efficacy and reducing side effects. Researchers are exploring its potential in enzyme inhibition and receptor modulation, aligning with trends in personalized medicine. The compound's CAS No. 117017-04-6 is frequently cited in patents related to anti-inflammatory and metabolic disorder treatments, reflecting its industrial importance.
From a synthetic perspective, (αR)-Acetyloxybenzenebutanoic Acid is often prepared via asymmetric catalysis or resolution techniques. Its optical purity is critical for applications in API (Active Pharmaceutical Ingredient) development. Analytical methods such as HPLC and NMR are routinely employed to validate its stereochemical integrity, addressing the pharmaceutical industry's stringent quality standards.
Environmental and safety profiles of CAS No. 117017-04-6 are also under scrutiny, as sustainable chemistry gains traction. Innovations in green synthesis routes aim to minimize waste and energy consumption during production. This aligns with the broader shift toward eco-friendly pharmaceutical manufacturing, a topic frequently searched by professionals in the field.
In summary, (αR)-Acetyloxybenzenebutanoic Acid exemplifies the intersection of chiral synthesis, drug development, and sustainability. Its CAS registry number (117017-04-6) serves as a key identifier for researchers and regulators alike, underscoring its role in advancing modern therapeutics.
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